(1H-indol-3-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone

• IUPAC Name: 1H-indol-3-yl-(3-pyridin-3-yloxyazetidin-1-yl)methanone
• InChI: InChI=1S/C17H15N3O2/c21-17(15-9-19-16-6-2-1-5-14(15)16)20-10-13(11-20)22-12-4-3-7-18-8-12/h1-9,13,19H,10-11H2
• InChI Key: IRUUTFCPDRSJPJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CNC3=CC=CC=C32)OC4=CN=CC=C4
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

(1H-indol-3-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone is a complex organic compound. It belongs to the class of organic compounds known as 3-alkylindoles. These are compounds containing an indole moiety that carries an alkyl chain at the 3-position.

Scientific Research Applications

Synthesis and Characterization

Studies on compounds with similar structural motifs have focused on their synthesis and structural characterization. For example, the methylation of related compounds has been achieved via metalation with potassium tert-butanolate, followed by a metathesis reaction, yielding compounds with distinct dihedral angles between their pyridyl and pyridinoyl rings. Such structural characterizations lay the groundwork for further exploration of their applications in various fields (Kloubert et al., 2012).

Biological Screening and Pharmacological Studies

Other research efforts have been aimed at evaluating the biological activities of related compounds. Organotin(IV) complexes derived from related structures have been synthesized and characterized, showing potential antibacterial activities, suggesting their utility as drug candidates (Singh, Singh, & Bhanuka, 2016). Furthermore, indole-containing analogs have been synthesized and tested for their anti-cancer activities, with promising cytotoxic effects against various cancer cell lines, indicating the potential for these compounds in cancer therapy (Khalilullah et al., 2022).

Theoretical Studies and Molecular Docking

Theoretical calculations and molecular docking studies have also been utilized to understand the interaction mechanisms and potential biological targets of related compounds. For instance, DFT studies have been conducted to evaluate the vibrational and electronic properties of bis-indolic derivatives, providing insights into their spectroscopic profiles and electronic properties (Al-Wabli et al., 2017).

Environmental and Toxicological Investigations

Environmental studies have assessed the presence and effects of related synthetic cannabinoids in wastewater, offering a perspective on the environmental impact and the potential risks associated with these compounds (Borova et al., 2015).